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Compound of Interest

5-Aminomethyl-1-ethyl-3-
Compound Name:
methylpyrazole

Cat. No. B1289925

Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive search for preliminary toxicology studies on 5-Aminomethyl-1-
ethyl-3-methylpyrazole, it has been determined that there is a significant lack of publicly
available data on the toxicological profile of this specific compound. The search did not yield
any dedicated studies detailing acute, sub-chronic, or chronic toxicity, nor were specific
guantitative data points such as LD50 (Lethal Dose, 50%) or NOAEL (No-Observed-Adverse-
Effect Level) values found.

The available information is primarily limited to product listings from chemical suppliers and
safety data sheets (SDS) for structurally related, but distinct, compounds. For instance, the
SDS for "Ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate" indicates that the toxicological
properties of that particular analog have not been fully investigated.[1] This suggests that the
broader class of substituted pyrazoles may be relatively understudied in terms of their
toxicological effects.

Due to the absence of experimental data, it is not possible to provide a summary of quantitative
toxicological data, detail experimental protocols, or create visualizations of signaling pathways
or experimental workflows as requested.
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For researchers and drug development professionals interested in the toxicological profile of 5-
Aminomethyl-1-ethyl-3-methylpyrazole, the following steps are recommended:

« In Silico Toxicology Prediction: Utilize computational toxicology modeling (e.g., QSAR
models) to predict potential toxicities based on the chemical structure. This can provide
preliminary insights into potential hazards and guide initial experimental design.

e De Novo Toxicological Studies: The most direct approach would be to conduct preliminary in
vitro and in vivo toxicology studies. A standard battery of tests could include:

[e]

Acute Toxicity: To determine the LD50 and identify potential target organs.

o

Genotoxicity: To assess the potential for DNA damage (e.g., Ames test, micronucleus
assay).

o

Cardiotoxicity: To evaluate effects on cardiac ion channels (e.g., hERG assay).

o

Hepatotoxicity: To assess the potential for liver injury using in vitro models (e.g., primary
hepatocytes).

Hypothetical Experimental Workflow

Should a research program for the toxicological assessment of 5-Aminomethyl-1-ethyl-3-
methylpyrazole be initiated, a general workflow could be conceptualized.
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Caption: Hypothetical workflow for preliminary toxicology assessment.

This document will be updated as new toxicological data for 5-Aminomethyl-1-ethyl-3-
methylpyrazole becomes publicly available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1289925#preliminary-toxicology-studies-of-5-
aminomethyl-1-ethyl-3-methylpyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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